Cas no 2171977-48-1 (1-(3-chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3-chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 2171977-48-1
• MF: C₁₀H₉ClFN₃O₂S
• MW: 289.713762998581
• CID: 5862049
• PubChem ID: 165603630
• Update Time: 2025-10-28

1-(3-chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide
• 2171977-48-1
• EN300-1591141

• Inchi： 1S/C10H9ClFN3O2S/c1-13-18(16,17)9-5-6-14-15(9)8-4-2-3-7(11)10(8)12/h2-6,13H,1H3
• InChI Key： CSRJGGYBWXIQQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)N1C(=CC=N1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 289.0088036g/mol
• Monoisotopic Mass: 289.0088036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(3-chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide

1-(3-Chloro-2-Fluorophenyl)-N-Methyl-1H-Pyrazole-5-Sulfonamide: A Comprehensive Overview

1-(3-Chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide, also known by its CAS number 2171977-48-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in drug development and material science. The structure of this compound is characterized by a pyrazole ring substituted with a sulfonamide group and a fluorinated aromatic ring, making it a unique molecule with diverse functional groups that can be exploited for various purposes.

The synthesis of 1-(3-chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide involves a series of carefully designed organic reactions. The starting material typically includes the corresponding pyrazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the sulfonamide group. The fluorinated aromatic ring is introduced through electrophilic substitution, often requiring precise control over reaction conditions to achieve the desired regioselectivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

The physical and chemical properties of 2171977-48-1 are critical for understanding its behavior in different environments. Its molecular weight, melting point, and solubility are essential parameters that influence its application in pharmaceutical formulations. For instance, its solubility in polar solvents makes it suitable for use in aqueous-based drug delivery systems. Additionally, the compound's stability under various conditions, such as thermal and photochemical degradation, is a key factor in determining its shelf life and storage requirements.

In terms of biological activity, 1-(3-chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide has shown promising results in recent studies as a potential therapeutic agent. Its ability to inhibit specific enzymes or receptors makes it a candidate for treating diseases such as cancer, inflammation, and infectious disorders. Preclinical studies have demonstrated its efficacy in inhibiting key pathological processes, although further research is needed to fully understand its mechanism of action and safety profile.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Recent research has explored its ability to act as an electron transport layer in organic photovoltaic devices, enhancing device efficiency and stability. These findings highlight the versatility of 2171977-48-1 across multiple scientific disciplines.

In conclusion, 1-(3-chloro-2-fluorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide, with its CAS number 2171977-48-1, represents a multifaceted compound with significant potential in both medical and industrial applications. Ongoing research continues to uncover new insights into its properties and functionalities, underscoring its importance as a valuable molecule in contemporary science.